2,3-dimethoxy-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N2O4S/c1-12-17(13-8-10-14(24-2)11-9-13)21-20(27-12)22-19(23)15-6-5-7-16(25-3)18(15)26-4/h5-11H,1-4H3,(H,21,22,23)
• InChI Key: JEZCVXLWNIOOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=C(C(=CC=C2)OC)OC)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

2,3-dimethoxy-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide, also known as DMMTB, is a synthetic compound that has been gaining attention in scientific research. This molecule has potential applications in the field of medicine and pharmacology due to its unique properties.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds related to 2,3-dimethoxy-N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)benzamide have been explored in several studies. For instance, compounds exhibiting similar structural motifs have been synthesized through various chemical reactions, including the use of dimethylformamide for cyclization processes and sodium dithionite as a reductive cyclizing agent, highlighting the versatility of these compounds in synthetic chemistry. These syntheses often lead to the formation of heterocyclic compounds with potential pharmacological activities, demonstrating the compound's relevance in the development of new therapeutic agents (Bhaskar et al., 2019).

Pharmacological Potential

The pharmacological potential of related compounds has been demonstrated in various studies. For example, derivatives of structurally related compounds have been identified as cyclooxygenase-1/2 inhibitors with significant analgesic and anti-inflammatory activities. These findings suggest that this compound could serve as a scaffold for the development of new therapeutic agents targeting inflammatory processes (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Activities

Research on compounds with similar structural characteristics has shown promising antimicrobial and antioxidant properties. The synthesis and characterization of these compounds have led to the discovery of new molecules with potential for treating infectious diseases and for use as antioxidants. This underscores the importance of this compound and its derivatives in the search for new antimicrobial and antioxidant agents (Talupur et al., 2021).

Mechanism of Action

Target of Action

Benzamide compounds, which this compound is a part of, have been widely used in medical, industrial, biological, and potential drug industries . They have shown a broad spectrum of biological activities, including anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory effects .

Mode of Action

It’s known that benzamides interact with their targets to exert their effects . For instance, some benzamides show antioxidant activity by scavenging free radicals and chelating metals .

Biochemical Pathways

Benzamides are known to influence various biochemical pathways due to their diverse biological activities . For example, they can affect the pathways involved in oxidative stress when they exhibit antioxidant activity .

Result of Action

Benzamides, in general, have shown a variety of effects at the molecular and cellular level due to their diverse biological activities . For instance, they can exert antioxidant effects by scavenging free radicals and chelating metals, thereby reducing oxidative stress at the cellular level .